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Abstract
Edivoxetine hydrochloride (formerly LY2216684) is a potent and selective norepinephrine

reuptake inhibitor (NRI) that was under development by Eli Lilly and Company for the treatment

of Major Depressive Disorder (MDD) and Attention-Deficit/Hyperactivity Disorder (ADHD).[1] As

a selective NRI, edivoxetine's primary mechanism of action is the blockade of the

norepinephrine transporter (NET), leading to an increase in the synaptic concentration of

norepinephrine.[2] Despite demonstrating target engagement and a generally well-tolerated

safety profile, the clinical development for MDD was halted due to a lack of superior efficacy

compared to placebo when used as an adjunctive therapy with Selective Serotonin Reuptake

Inhibitors (SSRIs).[3][4] This technical guide provides a comprehensive overview of the

pharmacology of edivoxetine hydrochloride, summarizing key quantitative data, detailing

relevant experimental protocols, and visualizing its mechanism of action and experimental

workflows.

Mechanism of Action
Edivoxetine is a high-affinity and selective inhibitor of the human norepinephrine transporter

(NET).[2] The NET is a presynaptic transmembrane protein responsible for the reuptake of

norepinephrine from the synaptic cleft, thereby terminating its signaling.[2] By inhibiting the

NET, edivoxetine increases the concentration and duration of norepinephrine in the synapse,

enhancing noradrenergic neurotransmission.[2] This enhanced signaling in brain regions
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implicated in mood, attention, and executive function formed the basis of its investigation for

MDD and ADHD.[2]

Signaling Pathway
The following diagram illustrates the mechanism of action of edivoxetine at the noradrenergic

synapse.
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[https://www.benchchem.com/product/b579997#edivoxetine-hydrochloride-pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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